Cas no 948592-54-9 (4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 948592-54-9
• MF: C₁₂H₁₆BClO₃
• MW: 254.517642974854
• CID: 2191410
• PubChem ID: 53486836
• Update Time: 2024-10-25

4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• MTZMRMZJCYVKSJ-UHFFFAOYSA-N
• MB15058
• 4-Chloro-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
• 2-[2-chloro-5-hydroxyphenyl]-4,4,5,5-tetramethyl-[1,3,2]-dioxaborolane
• 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (ACI)
• 2-(2-Chloro-5-hydroxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• DTXSID60705160
• 948592-54-9
• MFCD16877431
• E75995
• BS-49343
• 4-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CS-0151395
• EN300-12604084
• DB-106711
• SCHEMBL264135

• Inchi： 1S/C12H16BClO3/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14/h5-7,15H,1-4H3
• InChI Key： MTZMRMZJCYVKSJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)O

Computed Properties

• Exact Mass: 254.0881022g/mol
• Monoisotopic Mass: 254.0881022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7